N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)pentanamide
Overview
Description
N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)pentanamide, also known as 5-MeO-BFPT, is a chemical compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology.
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives have been found to act as antioxidants . The presence of the thiazole ring in the compound could potentially contribute to antioxidant activity, which is beneficial in various biological processes and therapeutic applications.
Analgesic and Anti-inflammatory Activity
Compounds related to the thiazole scaffold have been reported to exhibit analgesic and anti-inflammatory properties . This suggests that “N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)pentanamide” could potentially be used in pain management and inflammation treatment.
Antimicrobial and Antifungal Activity
Thiazole derivatives have shown antimicrobial and antifungal activities . This compound, with its thiazole ring, could potentially be developed into antimicrobial and antifungal agents.
Antiviral Activity
Thiazole-based compounds have been used as antiretroviral drugs . This suggests potential applications of this compound in the treatment of viral infections.
Diuretic Activity
Thiazole derivatives have been associated with diuretic activity . This compound could potentially be used in the treatment of conditions that benefit from increased urine production.
Anticonvulsant and Neuroprotective Activity
Compounds with a thiazole ring have been found to exhibit anticonvulsant and neuroprotective activities . This suggests potential applications of this compound in the treatment of neurological disorders.
Antitumor or Cytotoxic Drug Molecules
Thiazole derivatives have been associated with antitumor or cytotoxic activities . This compound could potentially be used in cancer treatment.
Antibacterial Activity
Hybrid antimicrobials that combine the effect of two or more agents represent a promising antibacterial therapeutic strategy . The compound “N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)pentanamide” combines thiazole and sulfonamide, groups with known antibacterial activity . This suggests potential applications of this compound in the development of new antibacterial agents.
Mechanism of Action
Target of action
The compound belongs to the class of benzofurans and thiazoles. Benzofurans are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels . Thiazoles are also known to have diverse biological activities and can interact with various targets.
Biochemical pathways
Without specific information about the compound’s targets, it’s difficult to say which biochemical pathways it might affect. Both benzofurans and thiazoles are involved in a wide range of biological processes .
Result of action
Based on the known activities of benzofurans and thiazoles, it could potentially have a range of effects, including modulation of enzyme activity, alteration of signal transduction, and effects on cell proliferation .
properties
IUPAC Name |
N-[4-(5-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]pentanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3S/c1-3-4-5-16(20)19-17-18-13(10-23-17)15-9-11-8-12(21-2)6-7-14(11)22-15/h6-10H,3-5H2,1-2H3,(H,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJYHBFVPYFKMMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(=O)NC1=NC(=CS1)C2=CC3=C(O2)C=CC(=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(5-methoxybenzofuran-2-yl)thiazol-2-yl)pentanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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